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Compound of Interest

Compound Name: 2-Quinolinethiol

Cat. No.: B1301133 Get Quote

An In-depth Technical Guide to 2-Quinolinethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Quinolinethiol (also known as

quinoline-2-thiol), a heterocyclic compound of significant interest in medicinal chemistry,

materials science, and analytical chemistry. The document details its chemical and physical

properties, established synthesis protocols, biological activities, and key applications.

Core Properties of 2-Quinolinethiol
2-Quinolinethiol is an aromatic sulfur-containing heterocyclic compound.[1] Its chemical

identity and core properties are summarized below.

Chemical Identification
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Identifier Value

CAS Number 2637-37-8[2][3][4][5]

Molecular Formula C₉H₇NS[2][3][4][6]

Molecular Weight 161.22 g/mol [2][3][4][6]

IUPAC Name Quinoline-2-thiol[3]

Synonyms
2-Mercaptoquinoline, Quinoline-2(1H)-thione,

1,2-Dihydro-2-quinolinethione[6][7]

InChI Key KXZSVYHFYHTNBI-UHFFFAOYSA-N[3][8]

| SMILES | Sc1ccc2ccccc2n1[3][8] |

Physicochemical Properties

Property Value Source

Melting Point 174-176 °C [4][6][9]

Boiling Point
261.1 °C @ 760 mmHg 178 °C

@ 0.5 Torr
[6][9]

Density 1.27 g/cm³ [6]

Appearance Yellow to orange powder [9]

pKa
pK1: -1.44 (+1); pK2: 10.21 (0)

(at 20°C)
[9]

| LogP | 2.52350 |[6] |

A notable characteristic of 2-Quinolinethiol is its existence in a tautomeric equilibrium with its

thione form, quinoline-2(1H)-thione.[1][7] Spectroscopic and computational studies indicate that

the thione form is the predominant tautomer in solution.[1][10] This tautomerism is critical to its

reactivity and its mode of interaction with biological targets.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.scbt.com/p/2-quinolinethiol-2637-37-8
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2637378
https://www.cookechem.com/Detail/S925377.htm
https://www.bldpharm.com/products/2637-37-8.html
https://www.scbt.com/p/2-quinolinethiol-2637-37-8
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2637378
https://www.cookechem.com/Detail/S925377.htm
https://www.guidechem.com/dictionary/en/2637-37-8.html
https://www.scbt.com/p/2-quinolinethiol-2637-37-8
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2637378
https://www.cookechem.com/Detail/S925377.htm
https://www.guidechem.com/dictionary/en/2637-37-8.html
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2637378
https://www.guidechem.com/dictionary/en/2637-37-8.html
https://www.benchchem.com/pdf/Synthesis_of_Quinoline_2_Thiol_Derivatives_Application_Notes_and_Protocols.pdf
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2637378
https://www.sigmaaldrich.com/HK/zh/product/aldrich/116270
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2637378
https://www.sigmaaldrich.com/HK/zh/product/aldrich/116270
https://www.cookechem.com/Detail/S925377.htm
https://www.guidechem.com/dictionary/en/2637-37-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9340082_EN.htm
https://www.guidechem.com/dictionary/en/2637-37-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9340082_EN.htm
https://www.guidechem.com/dictionary/en/2637-37-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9340082_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9340082_EN.htm
https://www.guidechem.com/dictionary/en/2637-37-8.html
https://www.benchchem.com/product/b1301133?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Enduring_Scaffold_A_Technical_Guide_to_the_Discovery_and_Applications_of_Quinoline_2_thiol_Compounds.pdf
https://www.benchchem.com/pdf/Synthesis_of_Quinoline_2_Thiol_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/The_Enduring_Scaffold_A_Technical_Guide_to_the_Discovery_and_Applications_of_Quinoline_2_thiol_Compounds.pdf
https://www.researchgate.net/publication/271144851_Quinoline-2-thiol_Derivatives_as_Fluorescent_Sensors_for_Metals_pH_and_HNO
https://www.benchchem.com/pdf/The_Enduring_Scaffold_A_Technical_Guide_to_the_Discovery_and_Applications_of_Quinoline_2_thiol_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Methodologies and Experimental
Protocols
Several reliable methods for the synthesis of the 2-quinolinethiol scaffold have been reported.

[7] The selection of a specific route often depends on the availability of starting materials and

the desired substitution patterns on the quinoline ring.[7]

Method 1: Synthesis from Quinoline N-Oxides
This modern, metal-free approach utilizes readily available quinoline N-oxides and thiourea to

produce 2-quinolinethiones with high regioselectivity and in good to excellent yields.[7][11] The

reaction proceeds under mild conditions.[7][11]

Experimental Protocol:

Dissolve the corresponding quinoline N-oxide (1.0 mmol) in acetonitrile (MeCN, 5 mL).[7]

Add thiourea (2.0 mmol, 2.0 equiv.) to the solution.[7]

Cool the mixture to 0 °C in an ice bath.[7]

Slowly add triflic anhydride (2.0 mmol, 2.0 equiv.) to the stirred mixture.[7]

Allow the reaction to warm to room temperature and continue stirring for the required time

(monitored by TLC).[7]

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate (NaHCO₃).[7]

Extract the aqueous layer with dichloromethane (CH₂Cl₂, 3 x 10 mL).[7]

Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure.[7]

Purify the crude product by column chromatography on silica gel to yield the desired

quinoline-2-thione.[7]
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Workflow: Synthesis from Quinoline N-Oxides
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Caption: Workflow for the synthesis of 2-Quinolinethiol from Quinoline N-Oxides.
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Method 2: Synthesis from 2-Chloroquinoline Derivatives
A classical and robust method involves the nucleophilic substitution of a chlorine atom at the 2-

position of the quinoline ring with a sulfur nucleophile, such as sodium sulfide.[7]

Experimental Protocol:

Dissolve the 2-chloroquinoline derivative (e.g., 2-chloroquinoline-3-carbaldehyde, 1.0 mmol)

in dry N,N-dimethylformamide (DMF, 5 mL).[7]

Add powdered sodium sulfide (Na₂S, 1.5 mmol, 1.5 equiv.).[7]

Stir the reaction mixture at room temperature for 1-2 hours, monitoring progress by Thin

Layer Chromatography (TLC).[7]

After completion, pour the reaction mixture into ice-water.[7]

Acidify the mixture with acetic acid to precipitate the product.[7]

Filter the resulting precipitate, wash thoroughly with water, and dry to obtain the 2-
quinolinethiol derivative.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/pdf/Synthesis_of_Quinoline_2_Thiol_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Synthesis_of_Quinoline_2_Thiol_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Synthesis_of_Quinoline_2_Thiol_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Synthesis_of_Quinoline_2_Thiol_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Synthesis_of_Quinoline_2_Thiol_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Synthesis_of_Quinoline_2_Thiol_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b1301133?utm_src=pdf-body
https://www.benchchem.com/product/b1301133?utm_src=pdf-body
https://www.benchchem.com/pdf/Synthesis_of_Quinoline_2_Thiol_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow: Synthesis from 2-Chloroquinolines
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Caption: Workflow for the synthesis of 2-Quinolinethiol from 2-Chloroquinolines.
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Biological Activities and Applications in Drug
Discovery
The quinoline scaffold is a privileged structure in medicinal chemistry, and 2-quinolinethiol
derivatives have been extensively studied for their wide-ranging pharmacological activities.[1]

[12]

Data on Biological Activities

Activity Target/Mechanism
Example
Application

References

Anticancer

DNA intercalation,
Topoisomerase
inhibition,
Induction of
apoptosis

Development of
novel
chemotherapeutic
agents

[1][8][13]

Antimalarial

Effective against

Plasmodium

falciparum, including

drug-resistant strains

Combating malaria [1]

Antibacterial Various mechanisms
Development of new

antibiotics
[12][14]

| JAK2/STAT3 Inhibition | Inhibition of the JAK2/STAT3 signaling pathway | Potential anti-breast

cancer activity |[10] |

Mechanism of Action: DNA Intercalation &
Topoisomerase Inhibition
The planar structure of the quinoline ring allows certain derivatives to insert themselves

between the base pairs of DNA (intercalation).[1] This action can disrupt critical cellular

processes like DNA replication and transcription.[1] Furthermore, some derivatives act as

inhibitors of topoisomerase enzymes, which are vital for managing DNA topology during cell
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division.[1] This dual-action potential makes them attractive candidates for anticancer drug

development.

Conceptual Pathway: Anticancer Mechanism
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2-Quinolinethiol
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Click to download full resolution via product page

Caption: Anticancer action via DNA intercalation and topoisomerase inhibition.

Other Applications
Beyond medicine, 2-quinolinethiol derivatives serve as effective fluorescent sensors for

detecting metal ions and changes in pH.[1][10] The thiol group can chelate with metal ions,

causing a detectable change in the molecule's fluorescence.[1] The compound has also been

used in electrochemical studies.[8]

Safety and Handling
2-Quinolinethiol is classified as a hazardous substance and requires careful handling in a

laboratory setting.[15]

GHS Hazard Information
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Category Code Description

Classification
Eye Irrit. 2 Skin Irrit. 2
STOT SE 3

Causes serious eye
irritation Causes skin
irritation May cause
respiratory irritation

Signal Word Warning

Hazard Statements H315, H319, H335

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation

| Precautionary Statements| P261, P264, P271, P280, P302+P352, P305+P351+P338 | Avoid

breathing vapors, wash skin thoroughly after handling, use in a well-ventilated area, wear

protective equipment, specific first aid measures.[8][15] |

Handling Recommendations:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (safety goggles).[15][16] A NIOSH/MSHA approved respirator (e.g., N95

dust mask) should be used if exposure limits are exceeded or irritation is experienced.[16]

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[15] Ensure eyewash stations and safety showers are readily accessible.[17]

Storage: Store in a well-ventilated place with the container tightly closed.[15][16]

Recommended storage temperature is 2-8°C under an inert atmosphere.[5][9]

Fire Safety: The compound is a combustible solid. In case of fire, use carbon dioxide,

powder, or water spray.[16] Thermal decomposition can release toxic vapors of nitrogen

oxides (NOx) and sulfur oxides (SOx).[6]

Conclusion
2-Quinolinethiol and its derivatives are a versatile and enduring class of heterocyclic

compounds.[1] Their synthetic accessibility, coupled with a rich and tunable range of biological

and photophysical properties, ensures their continued importance.[1][11] From foundational
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roles in the development of new therapeutic agents to applications in materials science and

analytical sensing, these molecules present ongoing opportunities for innovation in scientific

research.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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